![molecular formula C7H6N2O B1370187 2,3-Dihydro-1H-pyrrolo[3,4-C]pyridin-1-one CAS No. 5655-00-5](/img/structure/B1370187.png)
2,3-Dihydro-1H-pyrrolo[3,4-C]pyridin-1-one
Overview
Description
2,3-Dihydro-1H-pyrrolo[3,4-C]pyridin-1-one derivatives are compounds that have been studied for their potential use in the treatment of cancer . They act as inhibitors of hematopoietic progenitor kinase 1 (HPK1), which plays a role in abnormal cell growth .
Synthesis Analysis
The synthesis of 2,3-Dihydro-1H-pyrrolo[3,4-C]pyridin-1-one derivatives involves a series of chemical reactions. The specific procedures and conditions for these reactions can vary depending on the desired derivative .Molecular Structure Analysis
The molecular structure of 2,3-Dihydro-1H-pyrrolo[3,4-C]pyridin-1-one derivatives can vary depending on the specific derivative. For example, one specific compound is 4-[(methylamino)methyl]-6-[methyl(propan-2-yl)amino]-2-[6-(4-propyl-4H-l,2,4-triazol-3-yl) pyridin-2-yl]-2,3-dihydro-lH-pyrrolo[3,4-c]pyridin-l-one .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of 2,3-Dihydro-1H-pyrrolo[3,4-C]pyridin-1-one derivatives can be complex and require careful control of conditions .Physical And Chemical Properties Analysis
The physical and chemical properties of 2,3-Dihydro-1H-pyrrolo[3,4-C]pyridin-1-one derivatives can vary depending on the specific derivative and its structure .Scientific Research Applications
Here is a comprehensive analysis of the scientific research applications of 2,3-Dihydro-1H-pyrrolo[3,4-c]pyridin-1-one:
Diabetes and Related Disorders
This compound has shown potential in reducing blood glucose levels, which could be beneficial in the prevention and treatment of disorders involving elevated plasma blood glucose. This includes conditions such as hyperglycemia, type 1 diabetes, diabetes due to obesity, diabetic dyslipidemia, hypertriglyceridemia, insulin resistance, impaired glucose tolerance, hyperlipidemia, cardiovascular diseases, and hypertension .
Cancer Treatment
Derivatives of 2,3-Dihydro-1H-pyrrolo[3,4-c]pyridin-1-one have been identified as inhibitors of hematopoietic progenitor kinase 1 (HPK1), which is involved in the regulation of immune responses and hematopoiesis. These compounds are being explored for their potential in treating abnormal cell growth, including cancer .
Mechanism of Action
Target of Action
The primary target of 2,3-Dihydro-1H-pyrrolo[3,4-C]pyridin-1-one is Hematopoietic Progenitor Kinase 1 (HPK1) . HPK1 is a kinase involved in the regulation of immune responses, and its inhibition can lead to the treatment of abnormal cell growth, including cancer .
Mode of Action
2,3-Dihydro-1H-pyrrolo[3,4-C]pyridin-1-one interacts with HPK1, inhibiting its function . This inhibition disrupts the normal signaling pathways of the cell, leading to changes in cell behavior that can be beneficial for the treatment of diseases like cancer .
Biochemical Pathways
The inhibition of HPK1 affects various biochemical pathways involved in cell growth and immune response . The downstream effects of this inhibition can lead to the reduction of abnormal cell growth, thereby aiding in the treatment of cancer .
Pharmacokinetics
It’s worth noting that the compound’s stability in both simulated gastric fluid and simulated intestinal fluid has been confirmed , suggesting good bioavailability.
Result of Action
The molecular and cellular effects of 2,3-Dihydro-1H-pyrrolo[3,4-C]pyridin-1-one’s action primarily involve the inhibition of abnormal cell growth . By inhibiting HPK1, the compound disrupts cell signaling pathways, leading to a reduction in the proliferation of cancer cells .
Safety and Hazards
properties
IUPAC Name |
2,3-dihydropyrrolo[3,4-c]pyridin-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6N2O/c10-7-6-1-2-8-3-5(6)4-9-7/h1-3H,4H2,(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QDSJMVZVUSYEMY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=C(C=CN=C2)C(=O)N1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70596829 |
Source
|
| Record name | 2,3-Dihydro-1H-pyrrolo[3,4-c]pyridin-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70596829 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
134.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,3-Dihydro-1H-pyrrolo[3,4-C]pyridin-1-one | |
CAS RN |
5655-00-5 |
Source
|
| Record name | 2,3-Dihydro-1H-pyrrolo[3,4-c]pyridin-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70596829 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1H,2H,3H-pyrrolo[3,4-c]pyridin-1-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(3,4-dihydro-2H-benzo[b][1,4]dioxepin-7-yl)-N-methylmethanamine](/img/structure/B1370132.png)
![2-[4-(Pyridin-4-yl)piperazin-1-yl]acetic acid](/img/structure/B1370140.png)